Cas no 1341522-61-9 ((3-fluoro-4-methylphenyl)methanesulfonyl chloride)

• Product Name: (3-fluoro-4-methylphenyl)methanesulfonyl chloride
• CAS No: 1341522-61-9
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• CID: 4590004
• PubChem ID: 63648806
• Update Time: 2025-06-12

(3-fluoro-4-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methylphenyl)methanesulfonyl chloride

• Inchi： 1S/C8H8ClFO2S/c1-6-2-3-7(4-8(6)10)5-13(9,11)12/h2-4H,5H2,1H3
• InChI Key： OPLMCICNTNXWDU-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(C)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (3-fluoro-4-methylphenyl)methanesulfonyl chloride

Introduction to (3-Fluoro-4-methylphenyl)methanesulfonyl Chloride (CAS No. 1341522-61-9)

(3-Fluoro-4-methylphenyl)methanesulfonyl chloride (CAS No. 1341522-61-9) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, also known as 3-fluoro-4-methylbenzyl sulfonyl chloride, is a reactive electrophile that finds extensive applications in the synthesis of various pharmaceuticals, agrochemicals, and other fine chemicals. Its unique structure, featuring a fluorinated and methylated aromatic ring linked to a sulfonyl chloride functional group, makes it an essential building block for the development of novel compounds with diverse biological activities.

The chemical structure of (3-fluoro-4-methylphenyl)methanesulfonyl chloride consists of a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 4-position. The sulfonyl chloride group attached to the benzyl position imparts high reactivity to the molecule, making it an excellent reagent for nucleophilic substitution reactions. This reactivity is crucial in the synthesis of sulfonamides, sulfonate esters, and other derivatives that are often used as intermediates in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of (3-fluoro-4-methylphenyl)methanesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The fluorine and methyl substituents on the aromatic ring contribute to enhanced lipophilicity and metabolic stability, which are critical properties for drug candidates.

In addition to its role in pharmaceutical research, (3-fluoro-4-methylphenyl)methanesulfonyl chloride is also utilized in the synthesis of agrochemicals. A recent study in Pesticide Biochemistry and Physiology demonstrated its application in the preparation of novel herbicides with improved efficacy and reduced environmental impact. The sulfonyl chloride functionality allows for facile derivatization, enabling chemists to tailor the properties of these compounds to meet specific agricultural needs.

The synthetic versatility of (3-fluoro-4-methylphenyl)methanesulfonyl chloride is further exemplified by its use in the preparation of functional materials. Research published in Advanced Materials highlighted its role in the synthesis of polymer-based materials with tunable properties for applications in electronics and energy storage. The ability to introduce fluorinated and methylated aromatic groups into polymer backbones via this reagent opens up new possibilities for designing materials with enhanced performance characteristics.

Safety and handling considerations are crucial when working with (3-fluoro-4-methylphenyl)methanesulfonyl chloride. As with any electrophilic reagent, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn at all times. Additionally, reactions involving this compound should be performed under inert conditions to prevent side reactions and ensure product purity.

In conclusion, (3-fluoro-4-methylphenyl)methanesulfonyl chloride (CAS No. 1341522-61-9) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure and high reactivity make it an indispensable tool for researchers aiming to develop novel compounds with diverse biological activities and functional properties. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical research.